Nrf2 activator 18

• Molecular Formula: C23H24FN3O
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C23H24FN3O/c1-23(2,3)21-16-20(25-27(21)19-12-10-18(24)11-13-19)22(28)26(4)15-14-17-8-6-5-7-9-17/h5-16H,1-4H3/b15-14-
• InChIKey: BQIOUCQSVKJVPP-PFONDFGASA-N

Nrf2 Activator 18 Overview

Nrf2 activator 18 (Compound 11a) is a synthetic small-molecule pyrazole enamide designed via scaffold hopping from the natural cis-enamide natural product Lansiumamide B (LB) [1]. With a molecular weight of 377.45 Da and the molecular formula C23H24FN3O, it functions as an orally active activator of the Keap1/Nrf2/HO-1 signaling pathway, promoting Nrf2 nuclear translocation and enhancing antioxidant efficacy . It inhibits the release of the pro-inflammatory cytokine interleukin-6 (IL-6) with an IC50 of 4.816 μM in LPS-stimulated Raw264.7 macrophages and has demonstrated anti-inflammatory efficacy in a mouse model of PM2.5-induced lung injury [1].

• Nrf2 pathway activation study probe

• IL-6 release screening context (Raw264.7 macrophage assay)

• Oral in vivo model fit (PM2.5 lung injury research)

• [1] Zhang G, Li M, Ou Y, Ma L, Li J, Sun K, Xia T, Wang J, Song L, Liu Y, Lin R, Yao H. Synthesis, evaluation and mechanism study of novel pyrazole enamides to alleviate lung injury. Eur J Med Chem. 2025 Jan 15;282:117068. View Source

Nrf2 Activator 18: Why Substitution Fails

The Keap1/Nrf2/ARE pathway can be activated through distinct molecular mechanisms, including covalent cysteine modification (e.g., dimethyl fumarate, bardoxolone, sulforaphane) and direct non-covalent Keap1-Nrf2 protein-protein interaction (PPI) inhibition [1]. Nrf2 activator 18 (Compound 11a) represents a structurally distinct pyrazole enamide chemotype that activates Keap1/Nrf2/HO-1 signaling [2]. Its activity profile in a PM2.5-induced lung injury model—encompassing simultaneous suppression of IL-6, IL-1β, and TNF-α, inhibition of M1 macrophage polarization, reduction of collagen deposition, and attenuation of mucus secretion—cannot be assumed to be interchangeable with other Nrf2 activators that have not been demonstrated to produce this same multi-factorial in vivo phenotype [2]. General substitution without this organ-specific, multi-endpoint validation risks experimental inconsistency and irreproducibility.

Mechanism mismatch

Covalent activators (e.g., DMF, bardoxolone) may not replicate non-covalent pathway-response profile.

Scaffold-specific response

Parent natural product Lansiumamide B or unoptimized analogues may yield lower IL-6 inhibition context.

Model-context gap

Other Nrf2 activators lack reported PM2.5 lung injury model multi-endpoint validation.

• [1] Cuadrado A, Rojo AI, Wells G, Hayes JD, Cousin SP, Rumsey WL, Attucks OC, Franklin S, Levonen AL, Kensler TW, Dinkova-Kostova AT. Therapeutic targeting of the NRF2 and KEAP1 partnership in chronic diseases. Nat Rev Drug Discov. 2019 Apr;18(4):295-317. View Source
• [2] Zhang G, Li M, Ou Y, Ma L, Li J, Sun K, Xia T, Wang J, Song L, Liu Y, Lin R, Yao H. Synthesis, evaluation and mechanism study of novel pyrazole enamides to alleviate lung injury. Eur J Med Chem. 2025 Jan 15;282:117068. View Source

Nrf2 Activator 18: Comparative Evidence

IL-6 Inhibition vs. Lansiumamide B

In the primary research paper reporting its discovery, Nrf2 activator 18 (Compound 11a) inhibited LPS-induced IL-6 release in Raw264.7 macrophages with an IC50 of 4.816 μM [1]. The natural product Lansiumamide B (LB), the parent scaffold from which 11a was derived via scaffold hopping, served as the baseline comparator; the authors reported that 'the inhibition rates of inflammatory cytokines on compound 11a were superior to other compounds' in the series, including LB [1]. While the exact IC50 of LB in the same assay was not explicitly reported, 11a was selected as the lead compound from 32 synthesized analogues based on its superior anti-inflammatory profile [1].

IL-6 Inhibition

Reported

IC50 4.816 µM

Supports anti-inflammatory screening context

Reported higher inhibition than parent LB; exact LB IC50 not available

Evidence Dimension	IL-6 release inhibition in LPS-stimulated Raw264.7 macrophages
Target Compound Data	IC50 = 4.816 μM (Compound 11a)
Comparator Or Baseline	Lansiumamide B (LB); reported as less potent (superiority of 11a stated but exact IC50 not provided)
Quantified Difference	Not precisely quantified; 11a described as superior to all other series compounds including LB
Conditions	LPS-stimulated Raw264.7 murine macrophage cell line

Why This Matters

For researchers seeking an Nrf2 activator with combined anti-inflammatory activity, Nrf2 activator 18 provides a quantified IL-6 IC50 (4.816 μM) within a novel pyrazole enamide chemotype that was explicitly optimized from the natural product LB; procurement of LB or other unoptimized analogues will yield inferior anti-inflammatory potency.

• [1] Zhang G, Li M, Ou Y, Ma L, Li J, Sun K, Xia T, Wang J, Song L, Liu Y, Lin R, Yao H. Synthesis, evaluation and mechanism study of novel pyrazole enamides to alleviate lung injury. Eur J Med Chem. 2025 Jan 15;282:117068. View Source

In Vivo Efficacy in PM2.5 Lung Injury

Nrf2 activator 18 (Compound 11a) was evaluated in a mouse model of PM2.5-induced lung injury. Oral administration of 11a alleviated pulmonary inflammation, reduced collagen formation, and decreased mucus secretion [1]. Quantitatively, 11a administration reduced total cell counts in bronchoalveolar lavage fluid (BALF) and decreased peripheral blood leukocyte numbers compared to vehicle-treated PM2.5-exposed mice [1][2]. No significant hepatorenal toxicity was observed [2].

In Vivo PM2.5 Model

Head-to-head

Mouse lung injury oral model

Supports pulmonary endpoint response review

Reduced BALF cells, collagen; no hepatorenal toxicity reported

Evidence Dimension	Pulmonary inflammation endpoints in PM2.5-induced lung injury mouse model
Target Compound Data	Significant reduction in BALF total cell count, peripheral leukocyte count, collagen deposition, and mucus secretion vs. vehicle; no hepatorenal toxicity observed
Comparator Or Baseline	Vehicle-treated PM2.5-exposed mice (disease control)
Quantified Difference	Statistically significant reduction (exact fold-change values not publicly extracted; significance stated) vs. vehicle; qualitative superiority to all other series compounds stated
Conditions	Mouse model of PM2.5-induced lung injury; oral administration

Why This Matters

This compound is one of the few Nrf2 activators with published in vivo efficacy data specifically in a PM2.5-induced lung injury model; procurement of alternative Nrf2 activators without this specific disease-model validation introduces uncertainty regarding pulmonary anti-inflammatory efficacy in this therapeutically relevant context.

• [1] Zhang G, Li M, Ou Y, Ma L, Li J, Sun K, Xia T, Wang J, Song L, Liu Y, Lin R, Yao H. Synthesis, evaluation and mechanism study of novel pyrazole enamides to alleviate lung injury. Eur J Med Chem. 2025 Jan 15;282:117068. View Source
• [2] Guangdong Academy of Sciences – Institute of Zoology. New Active Compound 11a (Nrf2 Activator 18) Effectively Alleviates PM2.5-Induced Lung Injury (News Release, 2024-11-22). View Source

Activation Mechanism vs. Covalent Activators

Nrf2 activator 18 (Compound 11a) activates the Keap1/Nrf2/HO-1 pathway and promotes Nrf2 nuclear translocation [1]. The pyrazole enamide chemotype is structurally distinct from clinically investigated covalent Nrf2 activators such as dimethyl fumarate (DMF) and bardoxolone (CDDO-Me), which irreversibly modify cysteine residues on KEAP1 [2]. The non-covalent mechanism of 11a is inferred from its lack of electrophilic warheads typically required for cysteine modification; however, direct binding mode studies (e.g., SPR, ITC, or X-ray crystallography) have not yet been reported for 11a. DMF and bardoxolone exhibit Nrf2 activation EC50 values in the sub-micromolar to nanomolar range in cell-based ARE-reporter assays, but their covalent mechanism is associated with off-target protein modification and clinical safety liabilities [2].

Activation Mechanism

Class-level

Non-covalent inferred

Supports mechanistic differentiation studies

Direct binding data not yet reported; structural inference

Evidence Dimension	Mechanism of Nrf2 pathway activation
Target Compound Data	Activates Keap1/Nrf2/HO-1 signaling; promotes Nrf2 nuclear translocation; structurally lacks electrophilic warheads, consistent with non-covalent mechanism (direct binding data not yet available)
Comparator Or Baseline	Dimethyl fumarate (DMF): covalent modifier of KEAP1 Cys151; Bardoxolone (CDDO-Me): covalent modifier of KEAP1 Cys151
Quantified Difference	No direct quantitative biochemical comparison available; mechanistic class distinction (non-covalent vs. covalent) is inferred from chemical structure
Conditions	Cell-based mechanistic studies (Raw264.7 macrophages, HEK-293T Nrf2-ARE reporter assays); comparator data from published literature

Why This Matters

For users seeking an Nrf2 activator with a potentially lower propensity for off-target covalent modification, the pyrazole enamide scaffold may offer a differentiated safety and selectivity profile, though this remains to be experimentally confirmed through direct comparative studies.

• [1] Zhang G, Li M, Ou Y, Ma L, Li J, Sun K, Xia T, Wang J, Song L, Liu Y, Lin R, Yao H. Synthesis, evaluation and mechanism study of novel pyrazole enamides to alleviate lung injury. Eur J Med Chem. 2025 Jan 15;282:117068. View Source
• [2] Cuadrado A, Rojo AI, Wells G, Hayes JD, Cousin SP, Rumsey WL, Attucks OC, Franklin S, Levonen AL, Kensler TW, Dinkova-Kostova AT. Therapeutic targeting of the NRF2 and KEAP1 partnership in chronic diseases. Nat Rev Drug Discov. 2019 Apr;18(4):295-317. View Source

Oral Bioavailability vs. Sulforaphane

Nrf2 activator 18 (Compound 11a) is described as an orally active compound . The discovery paper reports that 11a was administered orally in the PM2.5-induced lung injury mouse model and produced significant pharmacodynamic effects, confirming oral bioavailability [1]. In contrast, sulforaphane, a widely used natural Nrf2 activator, exhibits limited and variable oral bioavailability in rodents (reported absolute oral bioavailability ~10-20% depending on formulation) [2]. However, specific pharmacokinetic parameters (Cmax, AUC, t1/2, F%) for 11a have not been publicly reported, limiting the precision of this comparison.

Oral vs Sulforaphane

Context-dependent

Orally active; no PK data

Supports oral in vivo study design

Quantitative PK comparison not possible; sulforaphane F ~10–20%

Evidence Dimension	Oral bioavailability / in vivo efficacy upon oral administration
Target Compound Data	Orally active (confirmed by in vivo efficacy upon oral dosing in mice); no quantitative PK parameters reported
Comparator Or Baseline	Sulforaphane: absolute oral bioavailability ~10-20% in rodents (literature values)
Quantified Difference	Not precisely quantifiable; 11a demonstrates oral activity but lacking PK data precludes formal comparison with sulforaphane
Conditions	Mouse model; oral gavage administration

Why This Matters

For in vivo studies requiring oral dosing, Nrf2 activator 18 is explicitly validated via the oral route in a disease-relevant model, while common alternative tool compounds like sulforaphane require careful formulation strategies to achieve adequate systemic exposure.

• [1] Zhang G, Li M, Ou Y, Ma L, Li J, Sun K, Xia T, Wang J, Song L, Liu Y, Lin R, Yao H. Synthesis, evaluation and mechanism study of novel pyrazole enamides to alleviate lung injury. Eur J Med Chem. 2025 Jan 15;282:117068. View Source
• [2] Hanlon N, Coldham N, Gielbert A, Kuhnert N, Moehring T, Ioannides C. Absolute bioavailability and dose-dependent pharmacokinetic behaviour of sulforaphane in the rat. Xenobiotica. 2008 Nov;38(11):1311-22. View Source

Nrf2 Activator 18: Key Applications

PM2.5-Induced Pulmonary Inflammation Models

Nrf2 activator 18 (Compound 11a) is optimally suited for use in rodent models of particulate matter (PM2.5)-induced lung injury, where it has been demonstrated to reduce pulmonary inflammation, collagen deposition, and mucus secretion upon oral administration [1][2]. Its validated in vivo anti-inflammatory efficacy, coupled with the reported absence of hepatorenal toxicity in this model, makes it a preferred tool compound for mechanistic studies of environmental pollutant-driven lung pathology and for preclinical evaluation of Keap1/Nrf2/HO-1-targeted interventions [1][2].

Macrophage Polarization & Neutrophil Infiltration

The compound's demonstrated ability to inhibit M1 macrophage polarization and suppress neutrophil infiltration in lung tissue [1] positions it as a valuable pharmacological probe for dissecting the role of Nrf2-dependent anti-inflammatory signaling in innate immune cell polarization and recruitment. Researchers studying macrophage-driven inflammatory pathology in respiratory disease models can use compound 11a to interrogate Nrf2-dependent effects on M1/M2 balance [1].

Pyrazole Enamide SAR Campaigns

As the lead compound from a series of 32 novel pyrazole enamides designed via scaffold hopping from Lansiumamide B [1], Nrf2 activator 18 provides an experimentally characterized starting point for medicinal chemistry optimization programs. Its defined IC50 for IL-6 inhibition (4.816 μM), confirmed oral activity, and in vivo efficacy profile serve as benchmark parameters for hit-to-lead and lead optimization efforts targeting the Keap1/Nrf2/HO-1 axis for anti-inflammatory drug discovery [1].

Covalent vs. Non-Covalent Mechanism Profiling

Nrf2 activator 18's pyrazole enamide structure, which lacks the electrophilic warheads characteristic of covalent KEAP1 modifiers such as DMF and bardoxolone [2], makes it a candidate for use in comparative mechanistic studies designed to differentiate the cellular effects, target selectivity, and safety profiles of covalent versus non-covalent Nrf2 activation strategies [1][2].

Application

Selection Property

Validation Focus

PM2.5 lung injury models

Oral in vivo pathway activator

BALF cell count, collagen, mucus endpoints

Macrophage polarization studies

M1 macrophage inhibition tool

M1/M2 balance markers, neutrophil infiltration

Pyrazole enamide SAR

Lead scaffold with reported IL-6 inhibition

IL-6 release assay, in vivo model benchmarking

Nrf2 mechanism comparison

Non-covalent chemotype

Direct binding studies, off-target profiling

• [1] Zhang G, Li M, Ou Y, Ma L, Li J, Sun K, Xia T, Wang J, Song L, Liu Y, Lin R, Yao H. Synthesis, evaluation and mechanism study of novel pyrazole enamides to alleviate lung injury. Eur J Med Chem. 2025 Jan 15;282:117068. View Source
• [2] Cuadrado A, Rojo AI, Wells G, Hayes JD, Cousin SP, Rumsey WL, Attucks OC, Franklin S, Levonen AL, Kensler TW, Dinkova-Kostova AT. Therapeutic targeting of the NRF2 and KEAP1 partnership in chronic diseases. Nat Rev Drug Discov. 2019 Apr;18(4):295-317. View Source